Oxadimedine

• CAS No.: 16485-05-5
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol
• IUPAC Name: N'-(1,3-benzoxazol-2-yl)-N'-benzyl-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C18H21N3O/c1-20(2)12-13-21(14-15-8-4-3-5-9-15)18-19-16-10-6-7-11-17(16)22-18/h3-11H,12-14H2,1-2H3
• InChI Key: FBJHSTREJLPCAT-UHFFFAOYSA-N
• SMILES: CN(C)CCN(CC1=CC=CC=C1)C2=NC3=CC=CC=C3O2

Description

Oxadimedine is a chemical compound with the molecular formula C18H21N3O . It was initially developed as an antihistamine and local anesthetic .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of oxadimedine involves the reaction of N-benzyl-N,N-dimethylethylenediamine with 2-chlorobenzoxazole under specific conditions . The reaction typically requires a solvent such as dimethylformamide and a base like potassium carbonate . The mixture is heated to facilitate the reaction, resulting in the formation of this compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and reagents, with stringent control over reaction conditions to ensure high yield and purity . The final product is purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

Oxadimedine undergoes various chemical reactions, including:

Oxidation: Oxidation of this compound can lead to the formation of this compound oxide.

Reduction: Reduction reactions can convert this compound to its corresponding amine derivatives.

Substitution: Substitution reactions, particularly nucleophilic substitutions, can modify the benzoxazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include and .

Reduction: Reducing agents such as or are used.

Substitution: Reagents like sodium methoxide or potassium tert-butoxide are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions include This compound oxide (from oxidation), amine derivatives (from reduction), and various substituted benzoxazole compounds (from substitution) .

Scientific Research Applications

Oxadimedine has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.

Biology: Investigated for its potential effects on cellular processes and as a tool for studying histamine receptors.

Medicine: Explored for its potential use as a local anesthetic and antihistamine.

Industry: Utilized in the development of new materials and as a precursor for other chemical compounds.

Mechanism of Action

Oxadimedine exerts its effects by binding to histamine receptors, thereby blocking the action of histamine . This mechanism is similar to other antihistamines, where the compound competes with histamine for receptor sites, preventing allergic reactions and providing local anesthesia . The molecular targets include H1 histamine receptors , and the pathways involved are related to the inhibition of histamine-induced responses .

Comparison with Similar Compounds

Similar Compounds

Diphenhydramine: Another antihistamine with similar effects but different chemical structure.

Chlorpheniramine: A widely used antihistamine with a different mechanism of action.

Promethazine: Known for its antihistamine and sedative properties.

Uniqueness

Oxadimedine is unique due to its dual role as an antihistamine and local anesthetic . Its chemical structure allows it to interact with histamine receptors effectively while also providing local anesthesia, making it a versatile compound in research and potential therapeutic applications .